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Compound of Interest

Compound Name: UR-2922

Cat. No.: B1683734 Get Quote

For researchers, scientists, and drug development professionals handling the chemical

designated as UR-2922, proper disposal is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe management of this

substance. The information provided is based on the transport classification UN2922, which

refers to "Corrosive liquids, toxic, n.o.s. (not otherwise specified)." As "UR-2922" may be an

internal product identifier, it is imperative to consult the specific Safety Data Sheet (SDS)

provided by the manufacturer for the exact chemical composition and any substance-specific

disposal requirements.

Immediate Safety Protocols and Hazard
Identification
Substances classified under UN2922 are recognized as being both corrosive and toxic.[1][2]

This dual hazard necessitates stringent safety measures to protect laboratory personnel and

the environment. Corrosive properties can cause severe skin burns and eye damage upon

contact, while toxicity can lead to adverse health effects if inhaled or ingested.[1][3]

Personal Protective Equipment (PPE) is mandatory when handling UR-2922. This includes, but

is not limited to:

Chemical-resistant gloves
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Safety goggles and a face shield

A lab coat or chemical-resistant apron

Closed-toe shoes

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.[1]

Quantitative Data Summary
The following table summarizes general quantitative data for substances classified under

UN2922. It is crucial to refer to the specific SDS for UR-2922 for precise values.

Property Value Hazard Class
Subsidiary
Hazard Class

Packing Group

Transport

Information
8 6.1 III

Physical State Liquid

Appearance

Varies (e.g.,

Colorless,

Yellowish,

Brown)

Odor

Varies (often

listed as no

information)

Note: The Hazard Class 8 indicates a corrosive substance, while the Subsidiary Hazard Class

6.1 signifies toxicity.[1] The Packing Group III denotes a substance with a minor degree of

danger.

Step-by-Step Disposal Procedures for UR-2922
The proper disposal of UR-2922 is a multi-step process that must be followed diligently to

ensure safety and regulatory compliance.
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Step 1: Waste Identification and Segregation

Identify: Clearly label the waste container with "Hazardous Waste," the chemical name "UR-
2922," and the associated hazards (Corrosive, Toxic).

Segregate: Do not mix UR-2922 waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste management plan. Incompatible materials

can lead to dangerous chemical reactions.

Step 2: Containerization

Use a Compatible Container: The waste container must be made of a material compatible

with corrosive and toxic liquids. High-density polyethylene (HDPE) is often a suitable choice.

Securely Close the Container: The container lid must be tightly sealed to prevent leaks or

spills.

Secondary Containment: Store the waste container in a secondary containment bin to catch

any potential leaks.

Step 3: Storage

Designated Hazardous Waste Area: Store the container in a designated, well-ventilated, and

secure hazardous waste accumulation area.

Away from Incompatibles: Ensure the storage area is away from incompatible materials,

such as strong oxidizing agents, acids, and bases.[4]

Step 4: Arrange for Professional Disposal

Contact Environmental Health and Safety (EHS): Your institution's EHS department is

responsible for the final disposal of hazardous waste. Contact them to schedule a pickup.

Provide Documentation: Be prepared to provide the EHS team with a completed hazardous

waste manifest or any other required documentation.

Step 5: Decontamination
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Clean the Area: Thoroughly decontaminate the work area where UR-2922 was handled.

Dispose of Contaminated Materials: Any materials, such as pipette tips or wipes, that have

come into contact with UR-2922 must be disposed of as hazardous waste.

Experimental Protocols
Detailed experimental protocols involving the use of UR-2922 should always be designed with

the end-of-life disposal of the chemical in mind. This includes minimizing the generation of

waste and having a clear and documented disposal plan before the experiment begins.

UR-2922 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of UR-2922.
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Caption: Workflow for the safe disposal of UR-2922.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of UR-2922, fostering a secure research environment and maintaining compliance

with all relevant safety and environmental regulations. Always prioritize safety and consult the

specific SDS for your material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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